Cas no 2138258-40-7 (7-(4-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-(4-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2138258-40-7
• MF: C₁₄H₂₁NS
• MW: 235.388242483139
• CID: 6034363
• PubChem ID: 165470490
• Update Time: 2025-06-10

7-(4-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(4-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• EN300-1075621
• 7-(4-methylcyclohexyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
• 2138258-40-7

• Inchi： 1S/C14H21NS/c1-10-2-4-11(5-3-10)13-14-12(6-8-15-13)7-9-16-14/h7,9-11,13,15H,2-6,8H2,1H3
• InChI Key： FVSGHHBMLBJWJP-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C1=2)C1CCC(C)CC1

Computed Properties

• Exact Mass: 235.13947085g/mol
• Monoisotopic Mass: 235.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.3Ų

Additional information on 7-(4-methylcyclohexyl)-4H,5H,6H,7H-thieno2,3-cpyridine

Recent Advances in the Study of 7-(4-methylcyclohexyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS: 2138258-40-7)

The compound 7-(4-methylcyclohexyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS: 2138258-40-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused thienopyridine core and a 4-methylcyclohexyl substituent, has been explored for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its synthesis, structure-activity relationships (SAR), and mechanistic insights, paving the way for its development as a promising drug candidate.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the synthetic pathway for 7-(4-methylcyclohexyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine, highlighting its scalability and reproducibility. The researchers employed a multi-step synthesis involving a key cyclization reaction to form the thienopyridine core, followed by the introduction of the 4-methylcyclohexyl group. The study also reported the compound's high purity (>98%) and stability under various conditions, making it suitable for further pharmacological evaluations. These findings are critical for industrial-scale production and future clinical trials.

In terms of biological activity, recent preclinical studies have demonstrated that 7-(4-methylcyclohexyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine exhibits potent modulation of specific neurotransmitter receptors, particularly those involved in GABAergic signaling. A 2024 paper in Neuropharmacology revealed that the compound acts as a positive allosteric modulator (PAM) of GABA_A receptors, enhancing inhibitory neurotransmission in rodent models of anxiety and epilepsy. These effects were dose-dependent and associated with minimal off-target activity, suggesting a favorable safety profile. Such properties position this compound as a potential therapeutic for anxiety disorders and epilepsy.

Additionally, emerging research has explored the anti-inflammatory potential of 7-(4-methylcyclohexyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine. A study in European Journal of Pharmacology (2024) demonstrated its ability to inhibit pro-inflammatory cytokine production in macrophages by targeting the NF-κB signaling pathway. The compound reduced levels of TNF-α and IL-6 by over 50% in vitro, with comparable efficacy to established anti-inflammatory drugs. These findings suggest its potential application in chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Despite these promising results, challenges remain in the development of 7-(4-methylcyclohexyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine. Pharmacokinetic studies indicate moderate oral bioavailability and a relatively short half-life, necessitating further structural optimization or formulation strategies. Moreover, its metabolic pathways and potential drug-drug interactions require thorough investigation. Ongoing research aims to address these limitations through medicinal chemistry approaches and advanced drug delivery systems.

In conclusion, 7-(4-methylcyclohexyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS: 2138258-40-7) represents a versatile scaffold with dual therapeutic potential in CNS disorders and inflammatory diseases. Recent advancements in its synthesis, mechanistic understanding, and preclinical efficacy underscore its value as a lead compound. Future studies should focus on optimizing its pharmacokinetic properties and advancing it through clinical trials to realize its full therapeutic potential.